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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906

This technical guide provides a comprehensive overview of 2-hydroxycyclohexan-1-one, a
pivotal alpha-hydroxy ketone in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering detailed insights into its chemical structure,
properties, synthesis, and applications.

Core Concepts: Structure and Properties

2-Hydroxycyclohexan-1-one, also known as adipoin, is a secondary alpha-hydroxy ketone.[1]
[2] Its structure consists of a six-membered cyclohexane ring bearing a ketone and a hydroxyl
group on adjacent carbon atoms. This bifunctional nature makes it a versatile intermediate for a
wide range of chemical transformations.[3] The IUPAC name for this compound is 2-
hydroxycyclohexan-1-one.[2]

One of the key chemical features of 2-hydroxycyclohexan-1-one is its existence in equilibrium
with its tautomer, 2-hydroxy-2-cyclohexen-1-one.[4] This keto-enol tautomerism is a
fundamental concept where the enol form is notably stabilized by the formation of a strong
intramolecular hydrogen bond.[4]

Below is a diagram illustrating the chemical structure of 2-Hydroxycyclohexan-1-one and its
keto-enol tautomerism.
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Keto Form Enol Form
< Tautomerization >
2-Hydroxycyclohexan-1-one 2-Hydroxycyclohex-2-en-1-one

Starting Material
(e.g., Cyclohexanone, 1,2-Cyclohexanedione)

Reaction

(e.g., Oxidation, Reduction)

Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Chromatography, Recrystallization)

2-Hydroxycyclohexan-1-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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